![molecular formula C9H8N2O2 B6151388 4-methyl-1H-pyrrolo[3,2-c]pyridine-2-carboxylic acid CAS No. 1242427-38-8](/img/no-structure.png)
4-methyl-1H-pyrrolo[3,2-c]pyridine-2-carboxylic acid
Overview
Description
“4-methyl-1H-pyrrolo[3,2-c]pyridine-2-carboxylic acid” is a chemical compound with the empirical formula C9H8N2O2 . It is a heterocyclic compound containing a pyrrole ring fused to a pyridine ring .
Molecular Structure Analysis
The molecular structure of “4-methyl-1H-pyrrolo[3,2-c]pyridine-2-carboxylic acid” can be represented by the SMILES stringCOC(=O)c1ccnc2[nH]ccc12 . This indicates that the compound has a pyrrolopyridine core with a carboxylic acid group attached .
Scientific Research Applications
Medicinal Chemistry and Drug Design
4-methyl-1H-pyrrolo[3,2-c]pyridine-2-carboxylic acid: is a valuable scaffold in medicinal chemistry. It’s used to create molecules that can interact with various biological targets. For instance, derivatives of this compound have been explored for their potential as kinase inhibitors, which are crucial in the treatment of cancers . The compound’s structure allows for the addition of various functional groups, enabling the synthesis of a diverse array of bioactive molecules.
Agriculture
In agriculture, this compound serves as a precursor for the synthesis of chemicals that may possess herbicidal or fungicidal properties. The pyrrolopyridine moiety is a common feature in molecules that exhibit biological activity against plant pathogens, potentially contributing to the development of new agrochemicals .
Material Science
The pyrrolopyridine ring system found in 4-methyl-1H-pyrrolo[3,2-c]pyridine-2-carboxylic acid can be utilized in material science, particularly in the development of organic semiconductors and photovoltaic materials. Its rigid structure and potential for electron delocalization make it suitable for creating compounds with desirable electronic properties .
Environmental Science
This compound’s derivatives could be used in environmental science to develop sensors and indicators due to their fluorescent properties. They can be designed to detect the presence of various environmental pollutants or changes in conditions, aiding in environmental monitoring and assessment .
Biochemistry
In biochemistry, 4-methyl-1H-pyrrolo[3,2-c]pyridine-2-carboxylic acid is used to study enzyme-substrate interactions. It can act as a mimic for nucleotide bases or amino acids, helping to elucidate the mechanisms of enzymes and other proteins .
Pharmacology
Pharmacologically, the compound is a key intermediate in the synthesis of small molecule drugs. It has been involved in the creation of molecules with antidiabetic properties, influencing glucose uptake and metabolism. Additionally, its derivatives have been investigated for their potential in treating metabolic disorders .
Mechanism of Action
Target of Action
The primary targets of 4-methyl-1H-pyrrolo[3,2-c]pyridine-2-carboxylic acid are the Fibroblast Growth Factor Receptors (FGFRs) . FGFRs play an essential role in various types of tumors, making them an attractive target for cancer therapy .
Mode of Action
This compound interacts with FGFRs, inhibiting their activity . FGFRs undergo dimerization and autophosphorylation of tyrosine residues in the cytoplasmic tail upon binding to fibroblast growth factors . The inhibition of FGFRs by the compound disrupts this process, leading to changes in downstream signaling .
Biochemical Pathways
The affected pathways include the RAS–MEK–ERK, PLCγ, and PI3K–Akt signaling pathways . These pathways regulate organ development, cell proliferation and migration, angiogenesis, and other processes . The compound’s action on FGFRs disrupts these pathways, leading to downstream effects .
Pharmacokinetics
The compound’s low molecular weight suggests it may have beneficial adme properties .
Result of Action
In vitro, the compound has been shown to inhibit breast cancer 4T1 cell proliferation and induce apoptosis . It also significantly inhibits the migration and invasion of 4T1 cells .
Action Environment
The compound’s low molecular weight may suggest a potential for stability .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-methyl-1H-pyrrolo[3,2-c]pyridine-2-carboxylic acid involves the synthesis of the pyrrolo[3,2-c]pyridine ring system followed by the introduction of the carboxylic acid group at the 2-position of the ring.", "Starting Materials": [ "2-methyl-1H-pyrrole", "2-bromo-3-picoline", "Sodium hydride", "Bromine", "Sodium hydroxide", "Sodium borohydride", "Chloroacetic acid", "Sodium cyanoborohydride", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Ethyl acetate", "Methanol", "Water" ], "Reaction": [ "Step 1: Synthesis of 2-bromo-3-methylpyridine by bromination of 2-methyl-1H-pyrrole with bromine in the presence of sodium hydroxide.", "Step 2: Synthesis of 4-methyl-1H-pyrrolo[3,2-c]pyridine by cyclization of 2-bromo-3-methylpyridine with sodium hydride in the presence of DMF.", "Step 3: Synthesis of 4-methyl-1H-pyrrolo[3,2-c]pyridine-2-carboxylic acid by carboxylation of 4-methyl-1H-pyrrolo[3,2-c]pyridine with chloroacetic acid in the presence of sodium cyanoborohydride.", "Step 4: Purification of the product by acidification with hydrochloric acid, extraction with ethyl acetate, and washing with sodium bicarbonate and water." ] } | |
CAS RN |
1242427-38-8 |
Product Name |
4-methyl-1H-pyrrolo[3,2-c]pyridine-2-carboxylic acid |
Molecular Formula |
C9H8N2O2 |
Molecular Weight |
176.2 |
Purity |
95 |
Origin of Product |
United States |
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